molecular formula C25H22N2O6 B393697 3'-ALLYL 5'-BENZYL 2'-AMINO-6'-METHYL-2-OXO-1,2-DIHYDROSPIRO[INDOLE-3,4'-PYRAN]-3',5'-DICARBOXYLATE

3'-ALLYL 5'-BENZYL 2'-AMINO-6'-METHYL-2-OXO-1,2-DIHYDROSPIRO[INDOLE-3,4'-PYRAN]-3',5'-DICARBOXYLATE

Cat. No.: B393697
M. Wt: 446.5g/mol
InChI Key: LCRFAOAKADDADQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3’-allyl 5’-benzyl 2’-amino-6’-methyl-1,3-dihydro-2-oxospiro[2H-indole-3,4’-(4’H)-pyran]-3’,5’-dicarboxylate is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely studied for their potential therapeutic applications . This compound features a unique spiro structure, which is a fusion of two rings sharing a single atom, contributing to its distinct chemical properties.

Preparation Methods

The synthesis of 3’-allyl 5’-benzyl 2’-amino-6’-methyl-1,3-dihydro-2-oxospiro[2H-indole-3,4’-(4’H)-pyran]-3’,5’-dicarboxylate involves multiple steps, typically starting with the preparation of the indole core. Common synthetic routes include electrophilic aromatic substitution reactions, where the indole nucleus is functionalized with various substituents . Industrial production methods often employ catalytic processes to enhance yield and selectivity, utilizing catalysts such as palladium or platinum complexes .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Scientific Research Applications

Properties

Molecular Formula

C25H22N2O6

Molecular Weight

446.5g/mol

IUPAC Name

5-O'-benzyl 3-O'-prop-2-enyl 2'-amino-6'-methyl-2-oxospiro[1H-indole-3,4'-pyran]-3',5'-dicarboxylate

InChI

InChI=1S/C25H22N2O6/c1-3-13-31-23(29)20-21(26)33-15(2)19(22(28)32-14-16-9-5-4-6-10-16)25(20)17-11-7-8-12-18(17)27-24(25)30/h3-12H,1,13-14,26H2,2H3,(H,27,30)

InChI Key

LCRFAOAKADDADQ-UHFFFAOYSA-N

SMILES

CC1=C(C2(C3=CC=CC=C3NC2=O)C(=C(O1)N)C(=O)OCC=C)C(=O)OCC4=CC=CC=C4

Canonical SMILES

CC1=C(C2(C3=CC=CC=C3NC2=O)C(=C(O1)N)C(=O)OCC=C)C(=O)OCC4=CC=CC=C4

Origin of Product

United States

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